The Emergence of HPN217: A Trispecific T-Cell Activating Construct for Relapsed/Refractory Multiple Myeloma
The Emergence of HPN217: A Trispecific T-Cell Activating Construct for Relapsed/Refractory Multiple Myeloma
A Technical Whitepaper on the Discovery, Mechanism of Action, and Clinical Development of a Novel BCMA-Targeting Immunotherapy
Executive Summary
Multiple myeloma remains a challenging hematological malignancy with a high rate of relapse. The B-cell maturation antigen (BCMA) has emerged as a key therapeutic target due to its prevalent expression on malignant plasma cells. HPN217 is a novel, investigational trispecific T-cell activating construct (TriTAC) developed by Harpoon Therapeutics to address the unmet need in patients with relapsed/refractory multiple myeloma (RRMM). This document provides a comprehensive technical overview of HPN217, from its discovery and molecular architecture to its mechanism of action, preclinical validation, and clinical trial findings.
Discovery and Molecular Architecture of HPN217
HPN217 was developed using Harpoon Therapeutics' proprietary TriTAC platform, which engineers T-cell engagers to redirect a patient's own T-cells to eliminate cancer cells.[1][2] HPN217 is a single polypeptide recombinant protein of approximately 53 kDa, produced by Chinese Hamster Ovary (CHO) cells.[3][4] Its structure comprises three distinct binding domains:
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An N-terminal single-domain antibody (sdAb) that specifically targets human B-cell maturation antigen (BCMA), which is highly expressed on myeloma cells.[3][5]
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A central sdAb that binds to human serum albumin (HSA), a strategy to extend the molecule's serum half-life.[3][6][7]
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A C-terminal single-chain variable fragment (scFv) that engages the CD3ε subunit of the T-cell receptor (TCR) complex, leading to T-cell activation.[3][5]
This trispecific design allows for a compact and stable globular protein structure, facilitating efficient tissue penetration while maintaining a prolonged half-life.[8]
Mechanism of Action
HPN217's mechanism of action is centered on creating a cytolytic synapse between a T-cell and a BCMA-expressing myeloma cell.[6][9] The process can be summarized in the following steps:
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Tumor Cell Recognition : The anti-BCMA domain of HPN217 binds to BCMA on the surface of malignant plasma cells.[6]
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T-Cell Engagement : Concurrently, the anti-CD3 domain binds to the CD3 receptor on a nearby T-cell.[6]
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Immunological Synapse Formation : This dual binding brings the T-cell into close proximity with the myeloma cell, forming an immunological synapse.
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T-Cell Activation and Cytotoxicity : The engagement of the CD3 receptor triggers T-cell activation, proliferation, and the release of cytotoxic granules (perforin and granzymes) and cytokines, leading to the direct lysis of the myeloma cell.[8]
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Extended Half-Life : The anti-albumin domain binds to circulating albumin, which significantly extends the half-life of HPN217, allowing for less frequent dosing.[6][9]
Preclinical and Nonclinical Characterization
A series of in vitro and in vivo studies were conducted to establish the pharmacological profile of HPN217.
In Vitro Studies
The in vitro activity of HPN217 was assessed using T-cell dependent cellular cytotoxicity (TDCC) assays.[3] These studies demonstrated that HPN217 mediates potent, dose-dependent, and BCMA-specific cytotoxicity against multiple myeloma cell lines.[3][4] This cytotoxic activity was accompanied by T-cell activation, as evidenced by the upregulation of activation markers CD25 and CD69, and the induction of cytokines like TNFα and IFNγ.[3]
In preclinical models, the combination of HPN217 with γ-secretase inhibitors (GSIs) was explored. GSIs were shown to increase the expression of membrane-bound BCMA on myeloma cells, which in turn enhanced the potency of HPN217 by up to 3.5-fold in vitro.[5]
| Parameter | Value | Reference |
| Binding Affinity (KD) to human BCMA | 5.5 nM | [4] |
| Binding Affinity (KD) to human serum albumin | 6 nM | [4] |
| Binding Affinity (KD) to human CD3ε | 17 nM | [4] |
| In Vitro Cytotoxicity (EC50) | 0.05 to 0.7 nM | [3][4] |
In Vivo Studies
In xenograft models of multiple myeloma and mantle cell lymphoma, HPN217 demonstrated dose-dependent tumor growth suppression.[3] Notably, antitumor activity was observed even in models with relatively low BCMA expression levels.[3] Pharmacokinetic studies in cynomolgus monkeys revealed a terminal half-life of 70-84 hours, with the molecule remaining functionally intact in circulation for at least one week.[1]
Clinical Development: The HPN217-3001 Trial (NCT04184050)
HPN217 is currently being evaluated in a Phase 1/2, open-label, multicenter clinical trial (NCT04184050) in patients with relapsed/refractory multiple myeloma.[6][10]
Experimental Protocol
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Study Design : The study consists of a Phase 1 dose-escalation part to determine the maximum tolerated dose (MTD) and the recommended Phase 2 dose (RP2D), followed by a Phase 2 dose-expansion part to further evaluate safety and efficacy.[8]
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Patient Population : Eligible patients must have received at least three prior lines of therapy, including a proteasome inhibitor, an immunomodulatory drug, and an anti-CD38 antibody.[6][8]
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Dosing Regimen : HPN217 is administered as a once-weekly intravenous infusion.[8] The trial has explored both fixed-dose and step-up dosing regimens to mitigate the risk of cytokine release syndrome (CRS).[6]
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Primary Endpoints : The primary objectives are to assess the safety, tolerability, and pharmacokinetics of HPN217 and to determine the MTD and RP2D.[10][11]
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Secondary Endpoints : Secondary endpoints include Overall Response Rate (ORR), Duration of Response (DOR), Progression-Free Survival (PFS), and Overall Survival (OS).[9]
Clinical Trial Results
Interim data from the Phase 1 trial have demonstrated promising clinical activity and a manageable safety profile in a heavily pretreated patient population.[11]
| Efficacy Endpoint (Higher Dose Cohorts: 12 mg & 24 mg) | Result | Reference |
| Overall Response Rate (ORR) | 77% (10/13 patients) | [6][11] |
| Very Good Partial Response (VGPR) or Better | 46% | [6] |
| Median Follow-up for Responders | 9 months | [6] |
| Minimal Residual Disease (MRD) Negativity | 3 out of 3 evaluated patients were MRD negative | [6][11] |
Data as of October 17, 2022 cutoff date.
At the 12 mg dose, which was selected as the Recommended Phase 2 Dose (RP2D), the ORR was 63%, with 53% of patients achieving a VGPR or better.[12]
| Safety Profile (Higher Dose Cohorts) | Result | Reference |
| Cytokine Release Syndrome (CRS) | 29% of patients (Grade 1 or 2) | [6][11] |
| Grade 3 or Higher CRS | 0% | [11] |
| Immune Effector Cell-Associated Neurotoxicity Syndrome (ICANS) | No events recorded | [6] |
The safety data indicates that HPN217 is generally well-tolerated, with a low incidence of CRS, primarily low-grade and occurring with the initial doses.[6][11] The step-up dosing strategy has been effective in maintaining tolerability at higher dose levels.[6]
Conclusion and Future Directions
HPN217 represents a promising advancement in the treatment of relapsed/refractory multiple myeloma. Its unique trispecific design, which combines potent T-cell-mediated cytotoxicity against BCMA-expressing cells with an extended serum half-life, has translated into encouraging and durable responses in early-phase clinical trials. The manageable safety profile, particularly the low incidence of severe CRS and absence of ICANS, further supports its potential as a valuable therapeutic option. Ongoing and future studies will continue to define the role of HPN217, both as a monotherapy and potentially in combination with other agents, in the evolving landscape of multiple myeloma treatment. The U.S. FDA has granted Fast Track designation and Orphan Drug designation to HPN217, acknowledging its potential to address a significant unmet medical need.[7][10][13]
References
- 1. Harpoon Therapeutics Presents Preclinical Data Supporting Development of HPN217, a New BCMA-Targeting TriTAC, at the 2018 American Society of Hematology (ASH) Annual Meeting - BioSpace [biospace.com]
- 2. Harpoon Therapeutics Doses First Patient with HPN217, a BCMA Targeting TriTAC, for Multiple Myeloma [drug-dev.com]
- 3. researchgate.net [researchgate.net]
- 4. Unlocking the Potential of HPN217: Targeting BCMA for Innovative Multiple Myeloma Therapy [synapse.patsnap.com]
- 5. aacrjournals.org [aacrjournals.org]
- 6. onclive.com [onclive.com]
- 7. FDA grants Fast Track Review to Tri-Specific Antibody HPN217 to treat Relapsed/Refractory Myeloma - HealthTree for Multiple Myeloma [healthtree.org]
- 8. Paper: HPN217-3001: A Phase 1/2 Open-Label, Multicenter, Dose Escalation and Dose Expansion Study of the Safety, Tolerability, and Pharmacokinetics of HPN217, a Bcma-Targeting T-Cell Engager, in Patients with Relapsed/Refractory Multiple Myeloma [ash.confex.com]
- 9. youtube.com [youtube.com]
- 10. onclive.com [onclive.com]
- 11. firstwordpharma.com [firstwordpharma.com]
- 12. biospace.com [biospace.com]
- 13. Harpoon Therapeutics Presents Preclinical Results for Novel T Cell Engagers HPN217 and HPN328 at AACR 2023 - BioSpace [biospace.com]
